Cas no 147291-69-8 (4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid)

• Product Name: 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid
• CAS No: 147291-69-8
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• MDL: MFCD00395082
• CID: 1318471
• PubChem ID: 82036
• Update Time: 2025-10-31

4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(phenylmethyl) ester
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-4-phenylmethoxybutanoate
• (Tert-Butoxy)Carbonyl DL-Asp(OBzl)-OH
• 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid
• CHEMBL1906597
• NSC-118538
• NSC 118538
• 51186-58-4
• NSC118538
• MFCD00038255
• Boc-D-aspartic acid alpha-benzyl ester
• BOC-DL-Aspartic acid 4-benzylester
• DB-011226
• 2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-4-oxo-4-phenylmethoxybutanoic acid
• 4-benzyloxy-2-(t-butoxycarbonyl-amino)-4-oxobutanoic acid
• N-[(1, 4-(phenylmethyl) ester
• SR-01000312244-1
• SCHEMBL344670
• N-((1,1-Dimethylethoxy)carbonyl)-L-aspartic acid, 4-(phenylmethyl) ester
• (s)-4-(benzyloxy)-2-(tert-butoxycarbonylamino)-4-oxobutanoic acid
• SY031262
• EN300-195389
• 4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoic acid
• 4-(benzyloxy)-2-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid
• AS-52596
• 4-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• B8JQ67EU7K
• NCGC00246511-01
• DB-166511
• N-tert-Butoxycarbonyl-L-aspartic acid beta-benzyl ester
• 4-(Benzyloxy)-2-([(tert-butoxy)carbonyl]amino)-4-oxobutanoic acid
• 4-(BENZYLOXY)-2-{[(TERT-BUTOXY)CARBONYL]AMINO-4-OXOBUTANOIC ACID
• DL-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(phenylmethyl) ester
• D-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(phenylmethyl)ester
• SR-01000312244
• MLS000778584
• N-tert-Butoxycarbonyl-L-aspartic acid 4-benzyl ester
• Boc-D-aspartic acid 4-benzyl ester
• SMR000415378
• Aspartic acid, 4-benzyl N-tert-butyl ester, L-
• EINECS 231-406-8
• SOHLZANWVLCPHK-UHFFFAOYSA-N
• 4-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoicacid
• L-Aspartic acid,1-dimethylethoxy)carbonyl]-, 4-(phenylmethyl) ester
• PB42949
• HMS2769A13
• BOC-L-Aspartic acid 4-benzylester
• AKOS003264158
• 4-Benzyl hydrogen N-(tert-butoxycarbonyl)-L-aspartate
• A828481
• SY017619
• P15386
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxidanylidene-4-phenylmethoxy-butanoic acid
• 147291-69-8
• t-Butyloxycarbonylaspartic acid alpha-benzyl ester
• 2-tert-Butoxycarbonylamino-succinic acid 4-benzyl ester
• 4-(benzyloxy)-2-[(t-butoxycarbonyl)amino]-4-oxobutanoic acid
• 4-(benzyloxy)-2-(tert-butoxycarbonylamino)-4-oxobutanoic acid
• N-alpha-t-BOC-L-aspartic-beta-benzyl ester
• Boc-DL-Asp(OBn)-OH
• 4-(Phenylmethyl) hydrogen N-[(1,1-dimethylethoxy)carbonyl]aspartate

• MDL： MFCD00395082
• Inchi： 1S/C16H21NO6/c1-16(2,3)23-15(21)17-12(14(19)20)9-13(18)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： SOHLZANWVLCPHK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.1291
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 104.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid

Introduction to 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid (CAS No. 147291-69-8)

4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid (CAS No. 147291-69-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of butanoic acid with a benzyloxy and tert-butoxycarbonyl (Boc) functional groups. The unique combination of these functional groups imparts specific chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid can be represented as follows:

C15H19NO5. The presence of the benzyloxy group confers stability and solubility characteristics, while the Boc group provides protection for the amino functionality during synthetic manipulations. This dual functionality makes the compound an excellent candidate for use in the development of novel drugs and therapeutic agents.

In recent years, there has been a surge in research focusing on the potential applications of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid. One notable area of interest is its use as a building block in the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules that play crucial roles in various biological processes, including cell signaling, enzyme regulation, and immune response. The Boc group in this compound can be selectively removed under mild conditions, allowing for precise control over the amino functionality during peptide synthesis.

Another significant application of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The benzyloxy group in this compound can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug moiety. This approach can enhance the bioavailability and reduce the side effects of therapeutic agents.

The chemical stability and reactivity of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid have been extensively studied. Research has shown that it exhibits good stability under a wide range of conditions, making it suitable for long-term storage and transportation. Additionally, its reactivity with various functional groups has been characterized, providing valuable insights into its potential for use in complex synthetic pathways.

In the context of pharmaceutical research, 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid has been explored as a potential lead compound for drug discovery. Its ability to modulate specific biological targets has been investigated through in vitro and in vivo studies. For example, recent studies have demonstrated its efficacy in inhibiting certain enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that this compound could serve as a starting point for the development of new therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-benzyloxybutyric acid with tert-butyl carbamate (Boc₂O) to form the protected amino derivative. Subsequent oxidation steps yield the final product with high purity and yield. The synthetic process can be optimized to ensure scalability and cost-effectiveness, making it suitable for industrial production.

In conclusion, 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}-4-oxobutanoic acid (CAS No. 147291-69-8) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of bioactive molecules, peptides, and prodrugs. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in advancing drug discovery and development efforts.